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Compound Name:
3-[(2-

Ethoxyethoxy)methyl]piperidine

CAS No.: 868067-33-8

Cat. No.: B3161110

Get Quote

Technical Monograph: 3-[(2-
Ethoxyethoxy)methyl]piperidine
Structure, Synthesis, and Application in Medicinal Chemistry

Executive Summary
This technical guide analyzes 3-[(2-Ethoxyethoxy)methyl]piperidine, a functionalized

heterocyclic building block increasingly utilized in modern drug discovery. Characterized by a

piperidine core substituted at the C3 position with a diethylene glycol monoethyl ether moiety,

this molecule represents a strategic fusion of a privileged pharmacophore (piperidine) with a

solubility-enhancing "mini-PEG" tail.

This guide is designed for medicinal chemists and process scientists, detailing the molecule's

physicochemical profile, synthetic accessibility, and utility as a scaffold for modulating

lipophilicity and metabolic stability in lead optimization.
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Part 1: Structural Anatomy & Physicochemical
Profile
Molecular Architecture
The molecule consists of two distinct functional domains:

The Piperidine Core (Secondary Amine): A saturated N-heterocycle acting as a hydrogen

bond donor/acceptor and a basic center (pKa ~10-11). The C3-substitution creates a chiral

center, offering stereochemical vectors for binding affinity.

The (2-Ethoxyethoxy)methyl Tail: A short polyethylene glycol (PEG)-like chain. This ether-rich

appendage introduces flexibility and hydrophilicity without introducing significant steric bulk

or reactive centers.

Predicted Physicochemical Properties
Data estimated based on structural activity relationships (SAR) of homologous piperidine

ethers.
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Property Value (Approx.)
Significance in Drug
Design

Molecular Formula C₁₀H₂₁NO₂
Fragment-based drug design

compliant.

Molecular Weight 187.28 g/mol
Low MW allows room for

further functionalization.

cLogP 0.8 – 1.2

Moderate lipophilicity; the

ether chain lowers LogP

compared to alkyl analogs.

TPSA ~40-50 Å²
Good membrane permeability

profile.

H-Bond Donors 1 (NH)

Key interaction point for target

binding or further

derivatization.

H-Bond Acceptors 3 (N, 2x O)
Enhances aqueous solubility

via water solvation.

pKa (Conj. Acid) ~10.5

Typical for secondary aliphatic

amines; exists as cation at

physiological pH.

Part 2: Synthetic Methodologies
Retrosynthetic Analysis
Access to 3-[(2-Ethoxyethoxy)methyl]piperidine is typically achieved via the functionalization

of 3-hydroxymethylpiperidine or 3-chloromethylpiperidine. The nitrogen atom requires

protection (e.g., Boc, Cbz) to prevent N-alkylation side reactions.

Visualization: Synthetic Pathway (Graphviz)
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Figure 1: Standard synthetic route via Williamson Ether Synthesis starting from commercially

available precursors.

Part 3: Experimental Protocol (Detailed
Methodology)
Objective: Synthesis of 3-[(2-Ethoxyethoxy)methyl]piperidine via etherification.

Precursor:tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate.

Step 1: O-Alkylation (Williamson Ether Synthesis)
Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and

nitrogen inlet.

Solvation: Dissolve tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate (1.0 eq) in

anhydrous DMF (0.2 M concentration). Cool to 0°C in an ice bath.

Deprotonation: Carefully add Sodium Hydride (NaH, 60% dispersion in oil, 1.2 eq) portion-

wise. Evolution of H₂ gas will occur.

Critical Control: Allow stirring at 0°C for 30 mins, then warm to Room Temperature (RT) for

30 mins to ensure complete alkoxide formation.

Alkylation: Cool back to 0°C. Add 2-ethoxyethyl bromide (1.2 eq) dropwise via syringe.

Reaction: Warm to RT and stir for 12–18 hours. Monitor via TLC (Solvent: Hexane/EtOAc) or

LC-MS.
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Workup: Quench carefully with saturated NH₄Cl solution. Extract with EtOAc (3x). Wash

combined organics with water (5x) to remove DMF, then brine. Dry over MgSO₄ and

concentrate.

Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Step 2: N-Deprotection
Acidolysis: Dissolve the intermediate in DCM. Add TFA (20% v/v) or 4M HCl in Dioxane at

0°C.

Stir: Allow to warm to RT and stir for 2–4 hours until Starting Material (SM) is consumed.

Isolation: Concentrate in vacuo.

Free Base Generation: Redissolve residue in DCM, wash with saturated NaHCO₃, dry

over Na₂SO₄, and concentrate to yield the title compound as a pale yellow oil.

Part 4: Medicinal Chemistry Applications[1][2][3][4]
The "Mini-PEG" Effect
The inclusion of the (2-ethoxyethoxy)methyl chain is a deliberate medicinal chemistry strategy

known as "mini-PEGylation."

Solubility: The ether oxygens act as hydrogen bond acceptors, interacting with water

molecules to increase aqueous solubility compared to a simple propyl or butyl chain.

Metabolic Stability: Unlike alkyl chains which are prone to rapid CYP450-mediated oxidation,

the ether linkage is generally more robust, though O-dealkylation is a potential metabolic soft

spot to monitor.

Conformational Flexibility: The chain allows the terminal ethoxy group to adopt multiple

conformations, potentially filling hydrophobic pockets in target proteins (e.g., GPCRs,

Kinases).

Decision Framework for Scaffold Selection
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Figure 2: Strategic decision tree for utilizing this scaffold in Lead Optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. sciencedaily.com [sciencedaily.com]

2. New molecule-creation method a ‘powerful tool’ to accelerate drug synthesis and
discovery | Rice News | News and Media Relations | Rice University [news.rice.edu]

3. ajchem-a.com [ajchem-a.com]

4. researchgate.net [researchgate.net]

5. Properties of known drugs. 2. Side chains - PubMed [pubmed.ncbi.nlm.nih.gov]

6. CAS 7204-16-2: 2-[2-(2-phenoxyethoxy)ethoxy]ethanol [cymitquimica.com]

To cite this document: BenchChem. [Chemical structure of 3-[(2-
Ethoxyethoxy)methyl]piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3161110/docs#chemical-structure-of-3-2-
ethoxyethoxy-methyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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